1-(2-(5-(Furan-3-yl)thiophen-2-yl)ethyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-3-thiophen-2-ylurea
• InChI: InChI=1S/C15H14N2O2S2/c18-15(17-14-2-1-9-20-14)16-7-5-12-3-4-13(21-12)11-6-8-19-10-11/h1-4,6,8-10H,5,7H2,(H2,16,17,18)
• InChI Key: WCAHQHQABZRUTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)NC(=O)NCCC2=CC=C(S2)C3=COC=C3
• Molecular Formula: C15H14N2O2S2
• Molecular Weight: 318.4 g/mol

Description

1-(2-(5-(Furan-3-yl)thiophen-2-yl)ethyl)-3-(thiophen-2-yl)urea, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 is a sphingosine-1-phosphate (S1P) receptor modulator that has been shown to have immunomodulatory, neuroprotective, and anti-cancer effects.

Scientific Research Applications

Synthesis and Derivatives

• Novel pyridine and naphthyridine derivatives can be synthesized from compounds involving furan or thiophene units, highlighting their role in forming complex heterocyclic structures that may offer diverse biological activities or material properties (Abdelrazek et al., 2010).
• Research into photoinduced direct oxidative annulation using furan/thiophene-derivatives underlines their potential in synthesizing polyheterocyclic compounds, which could have applications in material science and photophysics (Zhang et al., 2017).

Material Science and Chemistry

• The ethynylation of pyrroles with furan and thiophene derivatives in an Al2O3 medium has been explored, suggesting applications in the synthesis of complex organic molecules and potential material science applications (Sobenina et al., 2014).
• Enzymatic synthesis of biobased polyesters using furan derivatives points to the use of such compounds in creating environmentally friendly polymers with potential applications in various industries, from textiles to biodegradable materials (Jiang et al., 2014).

Biochemical Evaluation

• Flexible ureas have been synthesized and assessed for antiacetylcholinesterase activity, indicating the potential of furan and thiophene-containing compounds in developing therapeutics for diseases like Alzheimer's (Vidaluc et al., 1995).

Photoluminescent Properties

• Lanthanide-thiophene frameworks have been studied for their helical structures and photoluminescent properties, suggesting applications in light-emitting devices and sensors (Zhan et al., 2012).